Cas no 1016228-01-5 (1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one)

• Product Name: 1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one
• CAS No: 1016228-01-5
• MF: C₇H₅BrFNO
• MW: 218.0231
• MDL: MFCD18258632
• CID: 2138647
• PubChem ID: 59868825
• Update Time: 2025-06-13

1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-3-fluoro-pyridin-2-yl)ethanone
• 1-(6-bromo-3-fluoropyridin-2-yl)ethanone
• 1-(6-BROMO-3-FLUORO-PYRIDIN-2-YL)-ETHANONE
• EOS-60946
• 1-(6-bromo-3-fluoropyridin-2-yl)ethan-1-one
• Ethanone, 1-(6-bromo-3-fluoro-2-pyridinyl)-
• MXBFVOYREPRONK-UHFFFAOYSA-N
• AK372267
• SCHEMBL1855234
• SY166525
• Z1269191232
• MFCD18258632
• DB-311133
• F31350
• AKOS026744923
• EN300-193117
• CS-W000628
• 1-(6-Bromo-3-fluoro-2-pyridyl)ethanone
• DS-13241
• 1016228-01-5
• 1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one

• MDL： MFCD18258632
• Inchi： 1S/C7H5BrFNO/c1-4(11)7-5(9)2-3-6(8)10-7/h2-3H,1H3
• InChI Key： MXBFVOYREPRONK-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C(C(C([H])([H])[H])=O)N=1)F
• InChI Key： MXBFVOYREPRONK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 216.95385g/mol
• Monoisotopic Mass: 216.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 2

Experimental Properties

• Boiling Point: 251.8±40.0°C at 760 mmHg

1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one

1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one (CAS No. 1016228-01-5): A Versatile Intermediate in Modern Organic Synthesis

The compound 1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one (CAS No. 1016228-01-5) is a highly specialized pyridine derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique molecular structure, featuring both bromine and fluorine substituents, makes it a valuable building block for the synthesis of more complex molecules. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery, agrochemical development, and material science.

One of the most compelling aspects of 1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one is its role as a key intermediate in the synthesis of heterocyclic compounds. The presence of both bromine and fluorine atoms on the pyridine ring allows for selective functionalization, enabling chemists to tailor the molecule for specific applications. This versatility aligns with the growing demand for customizable chemical building blocks in industries such as pharmaceuticals and specialty chemicals.

In recent years, the search for sustainable synthesis methods has become a hot topic in the chemical industry. 1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one is no exception, as researchers explore green chemistry approaches to its production. Questions like "How can we reduce waste in the synthesis of halogenated pyridines?" or "What are the most efficient catalysts for modifying 1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one?" are frequently searched in academic and industrial circles. These inquiries reflect the broader shift toward environmentally friendly chemical processes.

The compound's structural features also make it a subject of interest in computational chemistry and molecular modeling. Scientists are using advanced AI-driven drug design tools to predict how modifications to 1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one might yield new bioactive molecules. This intersection of traditional organic synthesis and cutting-edge technology is a prime example of how classic chemical compounds are being reimagined in the digital age.

From a commercial perspective, the demand for 1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one is driven by its utility in creating high-value specialty chemicals. Manufacturers and suppliers often highlight its high purity and consistent quality, which are critical for research and production-scale applications. The compound's CAS No. 1016228-01-5 serves as a unique identifier, ensuring precise communication across global supply chains.

Looking ahead, the potential applications of 1-(6-Bromo-3-fluoropyridin-2-yl)ethan-1-one continue to expand. Whether in the development of novel pharmaceuticals, advanced materials, or next-generation agrochemicals, this compound exemplifies how strategically functionalized pyridines can address some of the most pressing challenges in modern chemistry. Its combination of reactivity, stability, and versatility ensures that it will remain a focal point of scientific inquiry for years to come.